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Compound of Interest

Compound Name: Metoprolol-D7 Hydrochloride

CAS No.: 1219798-61-4

Cat. No.: B591236

Get Quote

Welcome to the technical support guide for the synthesis of Metoprolol-D7 Hydrochloride.

This resource is designed for researchers, medicinal chemists, and process development

scientists engaged in the preparation of isotopically labeled standards. Here, we address

common challenges and frequently asked questions, providing not just solutions but the

underlying scientific principles to empower your experimental success.

I. Synthetic Overview & Core Principles
The synthesis of Metoprolol-D7 Hydrochloride is conceptually similar to its non-deuterated

analogue. The strategic introduction of deuterium occurs via the use of a deuterated starting

material, specifically Isopropylamine-d7. The overall synthetic pathway involves two primary

transformations followed by salt formation.

The key steps are:

Epoxide Formation: Reaction of 4-(2-methoxyethyl)phenol with an epoxide precursor,

typically epichlorohydrin, under basic conditions to form the intermediate 2-((4-(2-

methoxyethyl)phenoxy)methyl)oxirane.
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Epoxide Ring-Opening: Nucleophilic attack of Isopropylamine-d7 on the epoxide ring of the

intermediate. This is the critical step where the deuterated moiety is incorporated.

Salt Formation: Conversion of the resulting Metoprolol-d7 free base to its hydrochloride salt

for improved stability and handling.[1]

This guide will focus on the specific challenges that arise from the use of the deuterated

reagent and the subsequent purification and analysis of the final product.
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Step 1: Epoxide Formation

Step 2: Deuterium Incorporation

Step 3: Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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metoprolol-d7-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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